molecular formula C17H17NO4 B8521962 1-(Benzyloxy)-2-methoxy-4-(2-nitroprop-1-en-1-yl)benzene CAS No. 321125-48-8

1-(Benzyloxy)-2-methoxy-4-(2-nitroprop-1-en-1-yl)benzene

Cat. No.: B8521962
CAS No.: 321125-48-8
M. Wt: 299.32 g/mol
InChI Key: WNVPWPSALZVHTN-UHFFFAOYSA-N
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Description

1-(Benzyloxy)-2-methoxy-4-(2-nitroprop-1-en-1-yl)benzene is a useful research compound. Its molecular formula is C17H17NO4 and its molecular weight is 299.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

321125-48-8

Molecular Formula

C17H17NO4

Molecular Weight

299.32 g/mol

IUPAC Name

2-methoxy-4-(2-nitroprop-1-enyl)-1-phenylmethoxybenzene

InChI

InChI=1S/C17H17NO4/c1-13(18(19)20)10-15-8-9-16(17(11-15)21-2)22-12-14-6-4-3-5-7-14/h3-11H,12H2,1-2H3

InChI Key

WNVPWPSALZVHTN-UHFFFAOYSA-N

Canonical SMILES

CC(=CC1=CC(=C(C=C1)OCC2=CC=CC=C2)OC)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

4.02 g (55.0 mmol) of butylamine was added dropwise to a mixture of 12.1 g (50.0 mmol) of 4-benzyloxy-3-methoxybenzaldehyde, 5.63 g (75.0 mmol) of nitroethane and 120 ml of acetic acid and refluxed for 5 hours by heating. The reaction mixture was cooled and extracted with ethyl acetate, washed with saturated brine, dried over anhydrous magnesium sulfate and the solvent was distilled off under reduced pressure. The residue was subjected to silica gel column chromatography (eluent, hexane:ethyl acetate=4:1) to give 2.70 g of 1-benzyloxy-2-methoxy-4-(2-nitropropenyl)benzene.
Quantity
4.02 g
Type
reactant
Reaction Step One
Quantity
12.1 g
Type
reactant
Reaction Step One
Name
nitroethane
Quantity
5.63 g
Type
reactant
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One

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